Cas no 1704944-04-6 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethoxyphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethoxyphenyl)propanoic acid
• CAS No: 1704944-04-6
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• CID: 5962653
• PubChem ID: 93481080
• Update Time: 2025-06-13

(3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethoxyphenyl)propanoic acid
• EN300-1163119
• 1704944-04-6
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2,3-dimethoxyphenyl)propanoic acid

• Inchi： 1S/C19H21NO6/c1-24-16-10-6-9-14(18(16)25-2)15(11-17(21)22)20-19(23)26-12-13-7-4-3-5-8-13/h3-10,15H,11-12H2,1-2H3,(H,20,23)(H,21,22)/t15-/m1/s1
• InChI Key： DEIRTDUTJYZIRL-OAHLLOKOSA-N
• SMILES： O(C)C1C(=CC=CC=1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 359.13688739g/mol
• Monoisotopic Mass: 359.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethoxyphenyl)propanoic acid

Comprehensive Overview of (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethoxyphenyl)propanoic acid (CAS No. 1704944-04-6)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethoxyphenyl)propanoic acid, identified by its CAS No. 1704944-04-6, is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and 2,3-dimethoxyphenyl moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its role in peptide synthesis, enzyme inhibition studies, and drug discovery.

In recent years, the demand for chiral building blocks like (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethoxyphenyl)propanoic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s stereochemical purity and functional group compatibility align with the growing focus on precision medicine and targeted therapies. Its applications extend to protease inhibitor design and neuropharmacology, where the 2,3-dimethoxyphenyl group may influence receptor binding affinity.

The synthesis of CAS No. 1704944-04-6 typically involves enantioselective methods, such as catalytic hydrogenation or enzymatic resolution, to ensure high optical purity. These methods are critical for meeting the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical production. Additionally, the compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of amide linkages or ester prodrugs, which are pivotal in improving drug bioavailability.

From an SEO perspective, users frequently search for terms like "chiral intermediates for drug development", "Cbz-protected amino acids", and "2,3-dimethoxyphenyl applications". These queries reflect the compound’s relevance in high-impact research areas. Moreover, the rise of AI-driven drug discovery has amplified interest in specialized building blocks, as computational models increasingly rely on high-quality chemical data for virtual screening and molecular docking simulations.

Environmental and green chemistry considerations also play a role in the compound’s appeal. Researchers are exploring solvent-free synthesis and biocatalytic routes to produce (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethoxyphenyl)propanoic acid with minimal waste. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic gaining traction in both academic and industrial circles.

In summary, CAS No. 1704944-04-6 represents a versatile and strategically important compound in modern chemistry. Its applications span drug design, biocatalysis, and material science, making it a focal point for innovation. As the scientific community continues to prioritize stereoselective synthesis and sustainable practices, this compound is poised to remain at the forefront of cutting-edge research.